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This document provides detailed application notes and protocols for the utilization of
decahydrate-based composites as thermal energy storage materials in building applications.
The focus is on sodium sulfate decahydrate (Na=SO4-10H20), also known as Glauber's salt, a
promising phase change material (PCM) due to its high latent heat of fusion, appropriate phase
transition temperature for thermal comfort in buildings, low cost, and non-flammability.[1]

However, pure sodium sulfate decahydrate suffers from significant drawbacks that hinder its
direct application, including supercooling (remaining in a liquid state below its freezing point),
phase segregation (separation of the anhydrous salt from water upon melting), and leakage.[1]
[2] This document outlines the formulation of composite materials designed to overcome these
challenges and provides protocols for their synthesis, characterization, and incorporation into
building materials.

Introduction to Decahydrate-Based PCM
Composites

Decahydrate-based composites are engineered materials that incorporate sodium sulfate
decahydrate with various additives to enhance its thermophysical properties and long-term
stability. These additives include:
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» Nucleating Agents: To mitigate supercooling by providing sites for crystal formation. Borax
(sodium tetraborate decahydrate) is a commonly used and effective nucleating agent.[3]

» Thickening/Gelling Agents: To prevent phase segregation by increasing the viscosity of the
molten salt hydrate and keeping the anhydrous salt suspended. Common agents include
carboxymethyl cellulose (CMC), sodium polyacrylate (SPA), and dextran sulfate sodium
(DSS).[2][3][4]

o Temperature Modifiers: To adjust the phase change temperature to a desired range for
specific building applications. Salts such as sodium chloride (NaCl) and potassium chloride
(KCI) are often used to create eutectic mixtures with a lower melting point.[3]

o Encapsulating/Porous Materials: To prevent leakage of the molten salt hydrate and provide
structural stability. These can range from microencapsulation in polymer shells to
impregnation into porous materials like expanded graphite, perlite, or lightweight aggregates.

[5]16]

By creating these composites, the thermal energy storage capabilities of sodium sulfate
decahydrate can be effectively harnessed to improve the energy efficiency and thermal
comfort of buildings. Applications include incorporation into concrete, mortar, gypsum boards,
and other building envelope components to reduce heating and cooling loads and shift peak
energy demand.[7][8]

Quantitative Data Presentation

The following tables summarize the quantitative data for various decahydrate-based
composite formulations and their performance when integrated into building materials.

Table 1: Thermal Properties of Decahydrate-Based PCM Composites
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Composite . . .
. Melting Point Latent Heat of Supercooling
Formulation °C) Eusion (J/g) C) Reference
° usion =
(wt%6) J
Na2S0a4-10H20 )
~32.4 >200 High [1]

(Pure)

Na2S04-10H20 +
9% NaCl + 4% 21 171 Low [3]
Borax + 3% SPA

Na2S04-10H20 +
12% NaCl + 4% - 139 Low [3]
Borax + 3% SPA

86.4%

Na2S04-10H20 +

9.6%

Na2COs3-10H20 + 24.6 179.6 0.3 [9]
4% NaCl + 3%

Borax + 0.1%

Sodium Tylose

50%
Na2504-10H20 +
50%
Na2COs-10H20

25.18 187.46 - 3]

20%
Na2S04:10H20 +
80%
Na2HPOa4-12H20

25.86 210 - 3]

Na2S04-10H20 +

5% KCI + 5%

PAM + 3% 23.6 111 - [3]
Expanded

Graphite

NazS04+10H20 + 13.4 128 - [3]
10% NaCl + 10%
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KCl + CMC

Na2S04-10H20
microencapsulat 33.6 125.6 - [4]

ed in silica shell

Table 2: Mechanical Properties of Building Materials with Decahydrate-Based PCMs
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PCM
. ) 28-Day 28-Day
Building Composite .
. Compressive Flexural Reference
Material Type &
Strength (MPa) Strength (MPa)

Content

Mortar (Control) 0% - - [10]
5% Glauber's

Mortar - - [10]
Salt
10% Glauber's

Mortar 27.955 2.15 [10]
Salt
15% Glauber's

Mortar - - [10]
Salt
20% Glauber's

Mortar - - [10]
Salt
25% Glauber's

Mortar 18.235 1.384 [10]
Salt

Foam Concrete
0% 9.35 (7-day) - [11]

(Control)

Foam Concrete 10% PCM6D 5.6 (7-day) - [11]

Foam Concrete 10% PCM18D 7.3 (7-day) - [11]

Cement Mortar

5% EHS/EGO

(8]

Cement Mortar

10% EHS/EGO

(8]

Cement Mortar

15% EHS/EGO

(8]

Cement Mortar

20% EHS/EGO

(8]

EHS/EGO: Eutectic Hydrate Salt/Expanded Graphite Oxide

Experimental Protocols
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Synthesis of a Stabilized Sodium Sulfate Decahydrate
Composite

This protocol describes the preparation of a sodium sulfate decahydrate composite with a
modified melting point and improved stability, based on formulations found in the literature.[3]

Materials:

Anhydrous Sodium Sulfate (Na2S0a4)

Sodium Chloride (NaCl)

Sodium Tetraborate Decahydrate (Borax)

Sodium Polyacrylate (SPA)

Distilled Water

Equipment:

o Beaker

o Magnetic stirrer with heating plate

e Weighing balance (accuracy 0.1 mg)

e Spatula

Procedure:

o Determine Composition: Based on the desired thermal properties, determine the weight
percentages of each component. For a composite with a melting point of approximately
21°C, a composition of Na2S04:10H20 with 9 wt% NacCl, 4 wt% Borax, and 3 wt% SPA can
be targeted.[3]

o Calculate Component Masses: Calculate the required mass of anhydrous Na2SOa and water
to form the decahydrate, and the masses of the additives based on the total weight of the
final composite.
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» Dissolution: In a beaker, heat the calculated amount of distilled water to approximately 40-
50°C.

e Mixing: While stirring with a magnetic stirrer, add the anhydrous sodium sulfate, sodium
chloride, and borax to the heated water. Continue stirring until all salts are completely
dissolved.

o Thickener Addition: Gradually add the sodium polyacrylate to the solution while continuously
stirring. Continue stirring until the thickener is fully dispersed and the solution becomes a
homogeneous gel.

e Cooling: Allow the composite to cool to room temperature while stirring.

o Storage: Store the prepared composite in a sealed container to prevent water evaporation.

Incorporation of PCM Composite into Cement Mortar

This protocol outlines the procedure for incorporating the synthesized PCM composite into a
cement mortar mix.

Materials:

Portland Cement

Standard Sand

Water

Prepared PCM Composite
Equipment:
e Mortar Mixer

» Molds for compressive and flexural strength specimens (e.g., 50x50x50 mm cubes and
40x40x160 mm prisms)

o Trowel
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e Curing tank
Procedure:

o Mix Design: Determine the mix proportions for the cement mortar, including the percentage
of PCM composite to be added (typically as a partial replacement of fine aggregate by
weight).[8]

e Dry Mixing: In the mortar mixer, dry mix the cement and sand for approximately 1-2 minutes
until a uniform color is achieved.

o PCM Addition: Add the prepared PCM composite to the dry mix and mix for another 2
minutes.

o Water Addition: Gradually add the required amount of water and mix for an additional 3-5
minutes until a consistent and workable mortar is obtained.

e Casting: Pour the fresh mortar into the molds in layers, tamping each layer to ensure proper
compaction and removal of air voids.

o Curing: After 24 hours, demold the specimens and place them in a curing tank with water at
a constant temperature (e.g., 20 = 2°C) for the specified curing period (e.g., 7, 14, or 28
days).

Thermal Characterization: Differential Scanning
Calorimetry (DSC)

DSC is used to determine the thermal properties of the PCM composite, such as
melting/solidification temperatures and latent heat of fusion.

Equipment:
 Differential Scanning Calorimeter (DSC)
» Hermetically sealed aluminum pans

Procedure:
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o Sample Preparation: Accurately weigh a small sample (5-10 mg) of the PCM composite into
an aluminum DSC pan and hermetically seal it.[11]

e Instrument Setup: Place the sealed sample pan and an empty reference pan in the DSC cell.

e Thermal Program: Program the DSC with the desired temperature profile. A typical program
involves:

o Equilibration at a temperature below the expected melting point (e.g., 0°C).

o Heating at a constant rate (e.g., 5°C/min) to a temperature above the melting point (e.g.,
50°C).

o Isothermal holding for a few minutes.
o Cooling at a constant rate (e.g., 5°C/min) back to the starting temperature.

» Data Analysis: Analyze the resulting heat flow versus temperature curve to determine the
onset and peak temperatures of melting and solidification, and integrate the peak areas to
calculate the latent heat of fusion and solidification.

Mechanical Testing of PCM-Enhanced Mortar/Concrete

a) Compressive Strength Test (ASTM C109/C109M)
Equipment:
o Compression testing machine

Procedure:

Specimen Preparation: Use cured cubic specimens (e.g., 50x50x50 mm).

Testing: Place the specimen in the center of the compression testing machine.

Load Application: Apply a compressive load at a constant rate until the specimen fails.

Data Recording: Record the maximum load at failure.
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e Calculation: Calculate the compressive strength by dividing the maximum load by the cross-
sectional area of the specimen. Test at least three specimens and report the average
strength.

b) Flexural Strength Test (ASTM C348)

Equipment:

o Flexural strength testing machine (three-point bending setup)

Procedure:

e Specimen Preparation: Use cured prismatic specimens (e.g., 40x40x160 mm).

» Testing: Place the specimen in the three-point bending fixture.

o Load Application: Apply a load to the center of the specimen at a constant rate until fracture.
o Data Recording: Record the maximum load at failure.

o Calculation: Calculate the flexural strength (modulus of rupture) using the appropriate
formula based on the specimen dimensions and the failure load. Test at least three
specimens and report the average strength.

Visualizations
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Workflow for the synthesis of a stabilized decahydrate composite PCM.
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Experimental workflow for the preparation and testing of PCM-enhanced mortar.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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